Cas no 83826-10-2 (Butanedioic acid, decyl-, dimethyl ester)

83826-10-2 structure
Product name:Butanedioic acid, decyl-, dimethyl ester
Butanedioic acid, decyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, decyl-, dimethyl ester
- dimethyl 2-decylbutanedioate
- 83826-10-2
- DTXSID10627924
- SCHEMBL6863926
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- Inchi: InChI=1S/C16H30O4/c1-4-5-6-7-8-9-10-11-12-14(16(18)20-3)13-15(17)19-2/h14H,4-13H2,1-3H3
- InChI Key: FUUSMEUQTOULKC-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC(CC(=O)OC)C(=O)OC
Computed Properties
- Exact Mass: 286.21440943g/mol
- Monoisotopic Mass: 286.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 52.6Ų
Butanedioic acid, decyl-, dimethyl ester Related Literature
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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3. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
83826-10-2 (Butanedioic acid, decyl-, dimethyl ester) Related Products
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 2177-77-7(Methyl 2-methylvalerate)
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 39255-32-8(Ethyl 2-methylpentanoate)
- 110238-91-0(methyl oxane-4-carboxylate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 32980-26-0(4-Methoxy-3,3-dimethyl-4-oxobutanoic acid)
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